Cas no 1251558-99-2 (2-2-(4-fluorophenoxy)ethyl-5-methyl-7-(4-methylphenyl)amino-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one)

• Product Name: 2-2-(4-fluorophenoxy)ethyl-5-methyl-7-(4-methylphenyl)amino-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one
• CAS No: 1251558-99-2
• MF: C₂₁H₂₀FN₅O₂
• MW: 393.414207458496
• CID: 6018337
• PubChem ID: 49667195
• Update Time: 2025-07-16

2-2-(4-fluorophenoxy)ethyl-5-methyl-7-(4-methylphenyl)amino-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-fluorophenoxy)ethyl-5-methyl-7-(4-methylphenyl)amino-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one
• 2-[2-(4-fluorophenoxy)ethyl]-5-methyl-7-(4-methylanilino)-[1,2,4]triazolo[4,3-a]pyrimidin-3-one
• CHEMBL4593276
• AKOS021931512
• F3406-9621
• 2-(2-(4-fluorophenoxy)ethyl)-5-methyl-7-(p-tolylamino)-[1,2,4]triazolo[4,3-a]pyrimidin-3(2H)-one
• 1251558-99-2
• 2-[2-(4-fluorophenoxy)ethyl]-5-methyl-7-[(4-methylphenyl)amino]-2H,3H-[1,2,4]triazolo[4,3-a]pyrimidin-3-one

• Inchi： 1S/C21H20FN5O2/c1-14-3-7-17(8-4-14)23-19-13-15(2)27-20(24-19)25-26(21(27)28)11-12-29-18-9-5-16(22)6-10-18/h3-10,13H,11-12H2,1-2H3,(H,23,24,25)
• InChI Key： KVHFSHOLJLELIQ-UHFFFAOYSA-N
• SMILES： C12=NN(CCOC3=CC=C(F)C=C3)C(=O)N1C(C)=CC(NC1=CC=C(C)C=C1)=N2

Computed Properties

• Exact Mass: 393.16010306g/mol
• Monoisotopic Mass: 393.16010306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.5Ų

Additional information on 2-2-(4-fluorophenoxy)ethyl-5-methyl-7-(4-methylphenyl)amino-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one

Comprehensive Analysis of 2-2-(4-fluorophenoxy)ethyl-5-methyl-7-(4-methylphenyl)amino-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one (CAS No. 1251558-99-2)

The compound 2-2-(4-fluorophenoxy)ethyl-5-methyl-7-(4-methylphenyl)amino-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one (CAS No. 1251558-99-2) represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a triazolopyrimidinone core with 4-fluorophenoxy and 4-methylphenyl substituents, making it a subject of interest for drug discovery targeting enzymatic pathways and receptor modulation. Researchers are increasingly exploring its applications in kinase inhibition and metabolic regulation, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule modulators has surged, driven by advancements in high-throughput screening and computational drug design. This compound's CAS No. 1251558-99-2 frequently appears in patent literature related to inflammatory and proliferative disorders, reflecting its relevance in addressing unmet medical needs. The presence of both fluorine and methyl groups enhances its bioavailability and target selectivity – key considerations in modern structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the 1,2,4-triazolo[4,3-a]pyrimidin-3-one scaffold demonstrates remarkable stability under physiological conditions. This characteristic, combined with its hydrogen-bond acceptor/donor capabilities, positions it as a versatile building block for fragment-based drug discovery. Laboratories focusing on medicinal chemistry optimization often investigate derivatives of this core structure to improve pharmacokinetic properties.

The compound's mechanism of action continues to be elucidated through molecular docking simulations and biophysical assays. Preliminary studies suggest potential interactions with ATP-binding pockets in various protein kinases, a feature that has garnered attention in oncology research circles. However, unlike conventional kinase inhibitors, its triazolopyrimidinone architecture may offer unique binding modalities that could reduce off-target effects – a persistent challenge in targeted therapy development.

Analytical characterization of CAS 1251558-99-2 typically involves advanced techniques such as LC-MS/MS and NMR spectroscopy. The 4-fluorophenoxyethyl moiety produces distinctive fragmentation patterns in mass spectrometry, while the 7-(4-methylphenyl)amino group contributes to characteristic proton resonances between 6.8-7.4 ppm in ¹H NMR spectra. These analytical signatures are crucial for quality control in pharmaceutical intermediate synthesis.

Environmental and metabolic stability studies indicate that the fluorinated aromatic system enhances resistance to oxidative degradation compared to non-fluorinated analogs. This property aligns with growing industry emphasis on molecular resilience in drug candidates. Furthermore, the compound's logP values suggest favorable membrane permeability, addressing one of the most searched topics in ADME/Tox prediction algorithms.

Recent patent activity surrounding 2-2-(4-fluorophenoxy)ethyl-5-methyl-7-(4-methylphenyl)amino-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one reveals innovative formulation strategies, including nanoparticulate delivery systems and prodrug approaches. These developments respond to the pharmaceutical industry's focus on improving drug solubility and tissue distribution – frequently searched terms in drug development forums.

The compound's crystallographic data shows interesting packing arrangements mediated by π-π stacking interactions between the triazolopyrimidinone cores. Such structural insights are valuable for polymorph screening, a critical step in pharmaceutical solid-state chemistry. Researchers examining cocrystal engineering have noted its potential as a hydrogen-bond acceptor in multi-component crystalline systems.

In biochemical assays, derivatives of this scaffold demonstrate selective modulation of cell signaling pathways at nanomolar concentrations. The 4-methylphenylamino substitution appears crucial for this activity, as evidenced by mutagenesis studies and molecular dynamics simulations. These findings contribute to ongoing discussions about allosteric regulation in drug design communities.

Quality assurance protocols for CAS 1251558-99-2 emphasize rigorous control of process-related impurities, particularly those arising from the cyclocondensation step during synthesis. Modern quality-by-design (QbD) approaches employ design of experiments (DoE) methodologies to optimize reaction conditions – a topic generating substantial interest in pharmaceutical manufacturing circles.

The compound's thermal behavior, characterized by differential scanning calorimetry (DSC), reveals a sharp melting endotherm typically above 200°C, indicating high crystalline purity. Such thermal stability is advantageous for hot-melt extrusion processing techniques gaining popularity in formulation science. These properties address frequently searched questions about thermolabile compound handling in industrial settings.

Emerging applications in chemical biology leverage this molecule's ability to serve as a photoaffinity probe when appropriately modified. The fluorophenoxy group can be replaced with photoreactive moieties for target identification studies, demonstrating the scaffold's versatility beyond therapeutic applications. This aligns with increasing searches for chemical proteomics tools in academic research.

Regulatory considerations for 2-2-(4-fluorophenoxy)ethyl-5-methyl-7-(4-methylphenyl)amino-2H,3H-1,2,4triazolo4,3-apyrimidin-3-one emphasize proper documentation of its synthetic route and analytical methods. While not classified as hazardous, appropriate laboratory handling procedures should be followed, consistent with good manufacturing practice (GMP) standards for pharmaceutical intermediates.